
Application of Sodium Carbonate Monohydrate
in CO2 Capture Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium carbonate is a promising sorbent for carbon dioxide (CO2) capture due to its low cost,

high abundance, and environmental friendliness.[1][2][3] In its hydrated form, particularly as

sodium carbonate monohydrate (Na2CO3·H2O), it exhibits enhanced CO2 capture

capabilities. The presence of water plays a crucial role in the reaction kinetics and overall

sorption capacity.[4][5] This document provides detailed application notes and experimental

protocols for researchers investigating the use of sodium carbonate monohydrate in CO2

capture technologies, including post-combustion capture and direct air capture.[6][7][8]

Reaction Mechanism and Signaling Pathway
The fundamental chemistry of CO2 capture using sodium carbonate involves the formation of

sodium bicarbonate. In the presence of water, sodium carbonate reacts with CO2 to form

sodium bicarbonate, a reversible reaction that allows for the regeneration of the sorbent.[9] The

overall reaction is as follows:

Na2CO3(s) + CO2(g) + H2O(g) ↔ 2NaHCO3(s)[9]

The presence of water is critical as it facilitates the dissolution of CO2 and enhances the

reaction rate.[4][10] The reaction is exothermic, and the reverse reaction for regeneration is
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endothermic, typically achieved by heating the sodium bicarbonate to release the captured

CO2.[9]
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Caption: CO2 capture and regeneration cycle using sodium carbonate.

Quantitative Data Summary
The following tables summarize key performance data for sodium carbonate-based sorbents in

CO2 capture applications as reported in the literature.
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Sorbent
Compositio
n

Temperatur
e (°C)

CO2
Concentrati
on

CO2 Uptake
Capacity
(mg CO2 / g
sorbent)

Reaction
Time

Source

Hydrated

Sodium

Carbonate

(30 wt%

water)

30 Pure CO2 282 60 min [4][5]

Hydrated

Sodium

Carbonate

(25 wt%

water)

30 Pure CO2 286
60 min (t90 =

45 min)
[4]

Hydrated

Sodium

Carbonate

(20 wt%

water)

30 Pure CO2 124 60 min [4]

Na2CO3/CaC

O3 (25 wt%

Na2CO3)

< 50 Not Specified
High

Potential
Not Specified [1][11]

Na2CO3 on

ceramic

supports (up

to 40 wt%)

60-80
8% CO2,

16% H2O

Not specified,

but effective
Not Specified [9]

Aqueous

Na2CO3

(0.50 - 1.50

mol/dm³)

30-60
15% v/v CO2

in air

Variable with

concentration

Up to several

hours
[12]
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Sorbent

Regeneratio
n
Temperatur
e (°C)

Regeneratio
n
Atmospher
e

Cycles
Capacity
Retention

Source

NaCH-923

(Sodium

Carbonate-

Nanocarbon

hybrid)

~80 Nitrogen 10 > 95% [13][14]

Na2CO3/CaC

O3
up to 1000 Not Specified Multiple

High

Durability
[1][11]

Sodium

Carbonate
160 Pure CO2 15

No decrease

in activity
[9]

Experimental Protocols
Protocol 1: Preparation of Hydrated Sodium Carbonate
Sorbents
This protocol describes the preparation of free-flowing hydrated sodium carbonate powders

with varying water content.

Materials:

Anhydrous sodium carbonate (Na2CO3), analytical grade

Deionized water

Beaker or flask

Magnetic stirrer and stir bar (optional)

Balance

Procedure:
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Weigh the desired amount of anhydrous sodium carbonate powder into a beaker.

Calculate and weigh the required amount of deionized water to achieve the target weight

percentage of water. For example, for a 30 wt% water content in a 100 g total mixture, use

70 g of Na2CO3 and 30 g of water.[4][5]

Slowly add the deionized water to the sodium carbonate powder while stirring.

Continue to mix until a free-flowing hydrated powder is obtained. For lower water contents,

the mixture may initially form clumps which will break down with continued mixing.[4]

The prepared hydrated sodium carbonate powder is now ready for CO2 capture

experiments.

Protocol 2: CO2 Sorption Analysis using a Fixed-Bed
Reactor
This protocol outlines the procedure for evaluating the CO2 capture performance of sodium
carbonate monohydrate using a fixed-bed reactor system.

Apparatus:

Fixed-bed reactor (e.g., quartz tube)

Furnace with temperature controller

Mass flow controllers for CO2, N2 (or other inert gas), and H2O vapor

Humidifier for generating water vapor

Gas analyzer (e.g., infrared CO2 analyzer) to measure outlet CO2 concentration

Data acquisition system

Procedure:

Pack a known amount of the hydrated sodium carbonate sorbent into the fixed-bed reactor,

ensuring uniform packing.
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Heat the reactor to the desired reaction temperature (e.g., 30-80°C) under a flow of inert gas

(e.g., N2).[4][9]

Once the temperature is stable, introduce a gas mixture with a specific CO2 concentration

(e.g., 15% v/v in air or a simulated flue gas composition) and water vapor content through

the reactor at a defined flow rate.[12]

Continuously monitor the CO2 concentration at the reactor outlet using the gas analyzer.

The experiment is complete when the outlet CO2 concentration reaches the inlet

concentration, indicating that the sorbent is saturated.

The CO2 capture capacity can be calculated by integrating the CO2 concentration curve

over time.
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Caption: Experimental workflow for CO2 sorption analysis.
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Protocol 3: Sorbent Regeneration
This protocol describes the thermal regeneration of the CO2-saturated sodium bicarbonate to

recover the sodium carbonate sorbent.

Apparatus:

The same fixed-bed reactor setup as in Protocol 2, or a thermogravimetric analyzer (TGA).

Inert gas supply (e.g., N2)

Procedure:

After the CO2 sorption experiment (Protocol 2), switch the gas flow back to an inert gas

(e.g., N2) to purge the reactor of the CO2-containing gas mixture.

Increase the temperature of the furnace to the desired regeneration temperature (e.g., 80-

160°C).[13][14]

Hold the temperature constant while monitoring the outlet gas for the release of CO2. If

using a TGA, monitor the weight loss of the sample, which corresponds to the release of

CO2 and H2O.

Regeneration is complete when the CO2 concentration in the outlet gas returns to baseline

or the sample weight stabilizes.

The regenerated sorbent can then be cooled down and subjected to subsequent CO2

capture cycles to evaluate its stability and reusability.[13][14]

Logical Relationships in CO2 Capture Research
The research and development process for sodium carbonate-based CO2 capture typically

follows a logical progression from material synthesis to performance evaluation and

optimization.
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Caption: Logical flow of CO2 capture research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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